Cas no 144175-47-3 (1,6-Hexanediol,3-(6-amino-9H-purin-9-yl)-)

• Product Name: 1,6-Hexanediol,3-(6-amino-9H-purin-9-yl)-
• CAS No: 144175-47-3
• MF: C₁₁H₁₇N₅O₂
• MW: 251.284981489182
• CID: 154091
• PubChem ID: 452860
• Update Time: 2025-04-19

1,6-Hexanediol,3-(6-amino-9H-purin-9-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediol,3-(6-amino-9H-purin-9-yl)-
• 3-(6-aminopurin-9-yl)hexane-1,6-diol
• 1,6-Hexanediol, 3-(6-amino-9H-purin-9-yl)-, (1)-
• 3-(6-Amino-9H-purin-9-yl)hexane-1,6-diol
• 144175-47-3
• 3-(9H-6-Aminopurin-9-yl)hexane-1,6-diol
• SCHEMBL9615986
• DTXSID70932263
• (9H-6-AminoP)-hexane-diol

• Inchi： 1S/C11H17N5O2/c12-10-9-11(14-6-13-10)16(7-15-9)8(3-5-18)2-1-4-17/h6-8,17-18H,1-5H2,(H2,12,13,14)
• InChI Key： STSMEGMCGIZSCF-UHFFFAOYSA-N
• SMILES： OCCC(CCCO)N1C=NC2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 251.13841
• Monoisotopic Mass: 251.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 562.2°Cat760mmHg
• Flash Point: 293.8°C
• Refractive Index: 1.693
• PSA: 110.08